molecular formula C11H13NO2 B8750271 4-(Pyridin-2-yloxy)-cyclohexanone

4-(Pyridin-2-yloxy)-cyclohexanone

Cat. No.: B8750271
M. Wt: 191.23 g/mol
InChI Key: OSFDJZOEXBIMLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Pyridin-2-yloxy)-cyclohexanone is a cyclohexanone derivative featuring a pyridinyloxy substituent at the 4-position of the cyclohexanone ring. Cyclohexanone derivatives are widely studied for their roles in organic synthesis, pharmaceuticals, and materials science due to their versatile reactivity and functional group compatibility .

Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

4-pyridin-2-yloxycyclohexan-1-one

InChI

InChI=1S/C11H13NO2/c13-9-4-6-10(7-5-9)14-11-3-1-2-8-12-11/h1-3,8,10H,4-7H2

InChI Key

OSFDJZOEXBIMLZ-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)CCC1OC2=CC=CC=N2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues of Cyclohexanone Derivatives

The following table summarizes key structural analogs of 4-(Pyridin-2-yloxy)-cyclohexanone, highlighting substituent variations and molecular properties:

Compound Name Substituent(s) Molecular Formula Molecular Weight CAS Number Key References
This compound Pyridin-2-yloxy at C4 C₁₁H₁₁NO₂ 189.21 g/mol Not explicitly listed Extrapolated from analogs
4-(Pyridin-4-ylmethoxy)-cyclohexanone Pyridin-4-ylmethoxy at C4 C₁₃H₁₅NO₂ 217.27 g/mol 1089337-09-6
4-(1H-Pyrrolo[3,2-b]pyridin-3-yl)cyclohexanone Pyrrolopyridinyl at C4 C₁₃H₁₂N₂O 212.25 g/mol 1209481-96-8
4-Hydroxy-4-[5-(2-pyrimidinyl)-2-pyridinyl]cyclohexanone Hydroxy and pyrimidinyl-pyridinyl at C4 C₁₅H₁₄N₃O₂ 268.29 g/mol 857651-06-0
4-(4-Chlorophenyl)cyclohexanone 4-Chlorophenyl at C4 C₁₂H₁₃ClO 208.68 g/mol 14472-80-1
Key Observations:
  • Molecular Weight : Derivatives with bulkier substituents (e.g., pyrrolopyridinyl) exhibit higher molecular weights, which may influence solubility and pharmacokinetic profiles .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.